Cas no 16222-52-9 (2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate)

2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate structure
16222-52-9 structure
Product Name:2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate
CAS No:16222-52-9
MF:C14H17NO5
MW:279.288484334946
CID:199229
PubChem ID:204380
Update Time:2025-04-19

2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-(4-methoxyphenoxy)-3-(2-propyn-1-yloxy)-, 2-carbamate
    • [1-(4-methoxyphenoxy)-3-prop-2-ynoxypropan-2-yl] carbamate
    • 1-(p-Methoxyphenoxy)-3-(2-propynyloxy)-2-propanol carbamate
    • 16222-52-9
    • 1-(2-Propynyloxy)-2-carbamoyl glycerol 3-(p-methoxyphenyl) ether
    • BRN 2475768
    • 2-Propanol, 1-(p-methoxyphenoxy)-3-(2-propynyloxy)-, carbamate
    • 1-(4-Methoxyphenoxy)-3-[(prop-2-yn-1-yl)oxy]propan-2-yl hydrogen carbonimidate
    • DTXSID30936666
    • Inchi: 1S/C14H17NO5/c1-3-8-18-9-13(20-14(15)16)10-19-12-6-4-11(17-2)5-7-12/h1,4-7,13H,8-10H2,2H3,(H2,15,16)
    • InChI Key: IPNXWGYCLQHBMK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)CC(COCC#C)OC(N)=O

Computed Properties

  • Exact Mass: 279.11071
  • Monoisotopic Mass: 279.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 80.01
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